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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of
aluminum lactate, a compound with diverse applications in the pharmaceutical, cosmetic, and
industrial sectors. This document consolidates key data from various scientific sources,
presenting it in a clear and accessible format to support research and development activities.

Core Physical and Chemical Properties

Aluminum lactate, with the chemical formula Al(CsHsO3)s, is the aluminum salt of lactic acid.
[1] It is a white to off-white, fine, or crystalline powder.[1][2][3][4][5] While often described as
odorless, some sources note a faint, characteristic odor or a slightly sour taste.[2][6]

Quantitative Physical and Chemical Data

The following table summarizes the key quantitative properties of aluminum lactate, compiled
from various technical datasheets and scientific resources.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b044824?utm_src=pdf-interest
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_lactate
https://en.wikipedia.org/wiki/Aluminium_lactate
https://www.georgeweil.com/wp-content/uploads/2022/08/Aluminium-Lactate.pdf
https://www.chemimpex.com/products/35353
https://naturaldyestore.com/products/aluminium-lactate-mordant
https://www.strem.com/product/93-1319
https://www.georgeweil.com/wp-content/uploads/2022/08/Aluminium-Lactate.pdf
https://www.musashino.com/en/product/1657/
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Formula CoH15Al00 31718191

Molecular Weight 294.19 g/mol [110317118]
White to off-white/yellowish

Appearance [L121031141°111.01
powder

Odorless or faint characteristic

Odor odor [216]
Melting Point >300 °C [1][9][11][12]
Solubility in Water Soluble [112][11][12]
pH (1% solution) 40-55 [10]

pH (5% solution) 3.0 (at 20°C) [2]

Experimental Protocols for Physical
Characterization

While specific experimental protocols for the characterization of aluminum lactate are not
extensively detailed in publicly available literature, standard pharmacopeial and chemical
analysis methods are applicable. The following outlines general methodologies for determining
the key physical properties listed above.

Determination of Physical Appearance

A visual inspection is the standard method for determining the physical appearance of a
substance like aluminum lactate.

Methodology:
o Asample of the aluminum lactate powder is placed on a clean, white surface.

o The sample is observed under controlled, bright, and uniform lighting.
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e The color, form (e.g., crystalline, fine powder), and any visible impurities are noted and
compared against a reference standard if available.

Assessment of Odor

The odor of aluminum lactate is typically determined through simple olfactometry.
Methodology:
¢ A small amount of the substance is placed in a clean, dry, and odorless container.

e The container is opened, and the analyst gently wafts the air from the opening towards their
nose. Direct inhalation is avoided.

e The odor is described using standard descriptors (e.g., odorless, faint, characteristic).

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a standardized workflow for the physical and chemical
characterization of an aluminum lactate sample in a laboratory setting.
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Figure 1: Workflow for Physical Characterization of Aluminum Lactate
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Figure 1: Workflow for Physical Characterization of Aluminum Lactate

Applications and Relevance

Aluminum lactate is utilized in various fields due to its specific properties. In the cosmetic
industry, it functions as an astringent and antiperspirant.[13] It is also used as a mordant in the
dyeing of textiles, particularly for cellulose fibers.[2][4] Furthermore, it finds applications in
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pharmaceutical formulations and as a precursor in sol-gel synthesis.[1][12] The physical
characteristics detailed in this guide are critical for ensuring the quality, efficacy, and safety of
products containing aluminum lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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